1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid

• IUPAC Name: 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxylic acid
• InChI: InChI=1S/C25H24N4O5/c1-34-19-11-9-18(10-12-19)29-23-20(22(26-29)25(32)33)13-15-28(24(23)31)17-7-5-16(6-8-17)27-14-3-2-4-21(27)30/h5-12H,2-4,13-15H2,1H3,(H,32,33)
• InChI Key: PPUHOTDYJQGTAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(CCN(C3=O)C4=CC=C(C=C4)N5CCCCC5=O)C(=N2)C(=O)O
• Molecular Formula: C25H24N4O5
• DSSTOX Substance ID: DTXSID70623725
• Molecular Weight: 460.5 g/mol
• CAS No.: 503614-92-4

Description

1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C25H24N4O5 and its molecular weight is 460.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

X-Ray Powder Diffraction Data Analysis

1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester is significant in the synthesis of anticoagulant, apixaban. X-ray powder diffraction data of this compound shows no detectable impurities, indicating its purity and significance in drug synthesis (Wang, Suo, Zhang, Hou, & Li, 2017).

Treatment and Nursing Applications

A study focused on this compound's application in treating children's bronchial pneumonia. Its effectiveness was analyzed through various biological assays, including enzyme-linked immunosorbent assay and real-time polymerase chain reaction, indicating its biological activity and potential therapeutic use (Ding & Zhong, 2022).

Synthesis of Bioactive Compounds

This compound serves as an important intermediate in synthesizing various biologically active compounds. It plays a crucial role in developing small molecule inhibitors, especially in cancer research, highlighting its significance in medicinal chemistry (Wang, Wang, Xu, Wu, Tang, Zheng, 2016).

Discovery as a Factor Xa Inhibitor

The compound was identified as a potent and selective inhibitor of blood coagulation factor Xa. It demonstrates significant potency, selectivity, and efficacy, making it a valuable discovery in the field of anticoagulant drugs (Pinto et al., 2007).

Corrosion Inhibition in Industrial Applications

In industrial applications, derivatives of pyrazolopyridine, which include this compound, have been investigated for their corrosion inhibition properties on metals in acidic environments. This suggests its potential application in materials science and engineering (Dandia, Gupta, Singh, & Quraishi, 2013).

Mechanism of Action

Apixaban works by directly inhibiting activated factor X (FXa), which is a key player in the coagulation cascade. Although it has no direct effects on platelet aggregation, it indirectly inhibits this process by reducing thrombin generation.

Future Directions

Apixaban is currently in development for the prevention and treatment of various thromboembolic diseases. Its favorable pharmacological profile, including good bioavailability, low clearance, and a small volume of distribution in animals and humans, supports its potential use in the clinic.

Synthesis routes and methods

Procedure details

A solution of 1-(4-methoxy-phenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester (50, 2.0 g, 6.4 mmol), 1-(4-iodo-phenyl)-piperidin-2-one (60, 2.5 g, 8.3 mmol, 1.3 equiv), and K2CO3 (325 mesh powder, 1.8 g, 12.8 mmol, 2.0 equiv) in DMSO (35 mL) was degassed three times under a steady nitrogen stream before being treated with CuI (244 mg, 1.3 mmol, 20% equiv) and 8-hydroxyquinoline (189 mg, 1.3 mmol, 20% equiv) under N2. The resulting reaction mixture was subsequently degassed three times again before being warmed up to 125° C. for 10 h. When HPLC showed the coupling reaction was complete, the reaction mixture was cooled down to 5–10° C. before being treated with 14% NH4OH aqueous solution (30 mL) and ethyl acetate (30 mL) at 5–10° C. with good stirring. The mixture was stirred for an additional 1 h at 5–10° C. The mixture was filtered through a Celite® bed and the Celite® bed was washed with water (2×10 mL). The two layers of the filtrates were separated, and the aqueous layer was acidified by 1 N aqueous HCl solution to pH=4. The mixture was subsequently stirred at 5–10° C. for an additional 1 h. The solids were collected by filtration, washed with water (2×5 mL), and dried in vacuo at 40–45° C. for 12 h to afford the crude desired 1-(4-methoxy-phenyl)-7-oxo-6-[4-(2-oxo-piperidin-1-yl)-phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (61, 2.0 g, 2.95 g theoretical, 68%), which was found to be pure enough to do the following reaction without further purification. For 61, CIMS m/z 461 (M++H, C25H24N4O5).

Customer Q & A

Q1: What is known about the structural characteristics of this compound?

A1: The research paper provides detailed X-ray powder diffraction data for 1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester. Key findings include:

• Crystallographic parameters: [a = 14.101(4) Å, b = 10.105(6) Å, c = 9.532(7) Å, α = 72.774(1)°, β = 97.356(3)°, γ = 108.237(3)°] [].
• Unit-cell volume: V = 1231.45 Å3 [].
• Number of formula units per unit cell: Z = 2 [].
• Space group: P-1 [].